Cas no 72230-90-1 ((1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane)

(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane structure
72230-90-1 structure
Product Name:(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
CAS No:72230-90-1
MF:C13H24O
MW:196.329064369202
CID:1757740
PubChem ID:20561545
Update Time:2025-04-21

(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • (1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • (1S,2R,4R,6S)-2-butyl-4,6-dimethyl-3-oxabicyclo[2.2.2]octane
    • 3-Butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • DTXSID70888115
    • 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl-
    • SCHEMBL11310190
    • 72230-90-1
    • 3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • Inchi: 1S/C13H24O/c1-4-5-6-12-11-7-8-13(3,14-12)9-10(11)2/h10-12H,4-9H2,1-3H3
    • InChI Key: SENDFKGNJBUEOA-UHFFFAOYSA-N
    • SMILES: O1C(CCCC)C2CCC1(C)CC2C

Computed Properties

  • Exact Mass: 196.18282
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd